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Compound of Interest

3-Amino-4-
Compound Name:
(methyithio)benzotrifluoride

cat. No.: B1361180

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of key chemical compounds is paramount. This guide provides a detailed
overview of 3-Amino-4-(methylthio)benzotrifluoride, a fluorinated aromatic amine with
potential applications in medicinal chemistry and materials science.

Nomenclature and Key Synonyms

3-Amino-4-(methylthio)benzotrifluoride is systematically known by several names, reflecting
its chemical structure. The Chemical Abstracts Service (CAS) has assigned the number
207974-07-0 to this compound.[1][2][3][4][5][6][7][8][9][10][11][12] Understanding its various
synonyms is crucial for comprehensive literature searches and material sourcing.

Key synonyms include:

2-Amino-1-methylthio-4-trifluoromethylbenzene[3][6]

2-(Methylthio)-5-trifluoromethylaniline[3][6]

a,a,0-Trifluoro-6-(methylthio)-m-toluidine[3][6]

2-Methylthio-5-(trifluoromethyl)aniline

2-(Methylsulfanyl)-5-(trifluoromethyl)aniline[5]
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e 2-METHYLSULFANYL-5-TRIFLUOROMETHYL-PHENYLAMINE

Physicochemical Properties

A clear understanding of the physicochemical properties of 3-Amino-4-
(methylthio)benzotrifluoride is essential for its handling, application, and the design of
experimental protocols.

Property Value Source
Molecular Formula CsHsF3NS [1][3]
Molecular Weight 207.22 g/mol [11[3]
Boiling Point 111-112 °C at 12 torr [1]
Purity Typically =98% [3]
Appearance Information not available

Solubility Information not available

Melting Point Information not available

Density Information not available

Refractive Index (nD20) 1.5370 [1]

Spectroscopic Data

Spectroscopic data is fundamental for the identification and characterization of the compound.

e Mass Spectrometry: The National Institute of Standards and Technology (NIST) provides
mass spectral data for 3-Amino-4-(methylthio)benzotrifluoride, which can be a valuable
resource for its identification in complex mixtures.[9][11]

« Infrared (IR) Spectroscopy: The NIST WebBook also contains the gas-phase IR spectrum of
the compound, offering insights into its functional groups and molecular vibrations.[9]

Synthesis and Experimental Protocols
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While a specific, detailed experimental protocol for the synthesis of 3-Amino-4-
(methylthio)benzotrifluoride is not readily available in the public domain, related patents for
similar compounds suggest potential synthetic pathways. A general approach may involve the
following logical steps:

Starting Material Reaction Steps Final Product

2. Reduce to amino group 3. Introduce methylthio group
Substituted Benzotrifluoride L. Introduce nitro group_, | pjitration »| Reduction of Nitro Group > ion of Methylthio Group 3-Amino-4-(methylthio)benzotrifiuoride

Click to download full resolution via product page
Caption: A potential synthetic workflow for 3-Amino-4-(methylthio)benzotrifluoride.

One patented method for a related compound, 3-amino-2-methylbenzotrifluoride, involves the
nitration of benzotrifluoride, followed by reaction with a methylating agent and subsequent
reduction of the nitro group.[13] Another patent describes the synthesis of related anilines
through the condensation of a substituted 3-aminobenzotrifluoride with dimethyl sulfoxide.[13]
These methodologies suggest that the synthesis of 3-Amino-4-(methylthio)benzotrifluoride
likely involves a multi-step process starting from a commercially available benzotrifluoride
derivative.

Biological Activity and Applications in Drug
Development

Currently, there is limited publicly available information directly detailing the biological activity,
cytotoxicity, or specific applications of 3-Amino-4-(methylthio)benzotrifluoride in drug
discovery. However, the structural motifs present in this molecule are of significant interest in
medicinal chemistry.

The trifluoromethyl group is a common feature in many pharmaceuticals, often introduced to
enhance metabolic stability, binding affinity, and cell permeability. Similarly, the aniline scaffold
is a core component of numerous biologically active compounds. The presence of a methylthio
group can also influence the pharmacological profile of a molecule.
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A comparative guide on the cytotoxicity of various trifluoromethyl-aniline derivatives suggests
that this class of compounds has been investigated for potential anticancer activity.[14] These
studies often employ cytotoxicity assays, such as the MTT assay, to determine the
concentration at which the compounds inhibit the growth of cancer cell lines.[14]

The logical workflow for preliminary biological screening of a compound like 3-Amino-4-
(methylthio)benzotrifluoride would typically involve a series of in vitro assays.

Initial Screening

Target-Based Assays

Test Compound (e.g., Enzyme Inhibition, Receptor Binding)

Follow-up Studies Outcome

3-Amino-4-(methylithio)benzotrifluoride

Mechanism of Action Studies - In vitro ADME/Tox

Cytotoxicity Assays
(e.g., MTT on cancer cell lines)

Click to download full resolution via product page
Caption: A generalized workflow for the initial biological evaluation of a novel chemical entity.

Given the lack of specific data, further research is required to elucidate the pharmacological
profile and therapeutic potential of 3-Amino-4-(methylthio)benzotrifluoride. Researchers in
drug discovery may find this compound to be a valuable building block for creating novel
molecules with desired biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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